3-{[(1-adamantylmethyl)amino]sulfonyl}-N-phenylbenzamide

• IUPAC Name: 3-(1-adamantylmethylsulfamoyl)-N-phenylbenzamide
• InChI: InChI=1S/C24H28N2O3S/c27-23(26-21-6-2-1-3-7-21)20-5-4-8-22(12-20)30(28,29)25-16-24-13-17-9-18(14-24)11-19(10-17)15-24/h1-8,12,17-19,25H,9-11,13-16H2,(H,26,27)
• InChI Key: YDRYAYAAKZBUGU-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)CNS(=O)(=O)C4=CC=CC(=C4)C(=O)NC5=CC=CC=C5
• Molecular Formula: C24H28N2O3S
• Molecular Weight: 424.6 g/mol

Description

3-{[(1-adamantylmethyl)amino]sulfonyl}-N-phenylbenzamide, commonly known as A-769662, is a small molecule activator of the AMP-activated protein kinase (AMPK). AMPK is a key regulator of cellular energy homeostasis, and its activation has been shown to have beneficial effects in various disease states such as diabetes, cancer, and cardiovascular diseases.

Scientific Research Applications

A-769662 has been extensively studied for its potential therapeutic applications in various disease states. It has been shown to improve glucose uptake and insulin sensitivity in diabetic mice, reduce tumor growth in cancer cells, and protect against ischemic injury in the heart and brain. Additionally, A-769662 has been shown to increase lifespan and improve healthspan in mice, suggesting its potential as an anti-aging agent.

Mechanism of Action

A-769662 activates 3-{[(1-adamantylmethyl)amino]sulfonyl}-N-phenylbenzamide by binding to the γ subunit of the 3-{[(1-adamantylmethyl)amino]sulfonyl}-N-phenylbenzamide complex, leading to conformational changes that result in increased phosphorylation of 3-{[(1-adamantylmethyl)amino]sulfonyl}-N-phenylbenzamide substrates. This activation leads to increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis, all of which contribute to improved cellular energy homeostasis.
Biochemical and Physiological Effects:
Activation of 3-{[(1-adamantylmethyl)amino]sulfonyl}-N-phenylbenzamide by A-769662 has been shown to have a wide range of biochemical and physiological effects. These include increased glucose uptake and insulin sensitivity, decreased lipogenesis and cholesterol synthesis, increased fatty acid oxidation, increased mitochondrial biogenesis and function, and reduced inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

A-769662 is a widely used tool compound for studying the role of 3-{[(1-adamantylmethyl)amino]sulfonyl}-N-phenylbenzamide in various disease states. Its advantages include its high potency and specificity for 3-{[(1-adamantylmethyl)amino]sulfonyl}-N-phenylbenzamide activation, as well as its ability to be administered orally. However, its limitations include its relatively short half-life and the potential for off-target effects at high concentrations.

Future Directions

There are many potential future directions for research on A-769662 and its therapeutic applications. These include further studies on its effects on glucose and lipid metabolism in various disease states, as well as its potential as an anti-aging agent. Additionally, the development of more potent and selective 3-{[(1-adamantylmethyl)amino]sulfonyl}-N-phenylbenzamide activators based on the structure of A-769662 could lead to the development of new therapeutics for various diseases.